Cas no 99700-95-5 (3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine)

• Product Name: 3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine
• CAS No: 99700-95-5
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• CID: 1992615
• PubChem ID: 610527
• Update Time: 2025-06-13

3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-6-NITRO-3H-BENZOTHIAZOL-2-YLIDENEAMINE
• (2Z)-3-methyl-6-nitro-1,3-benzothiazol-2(3H)-imine
• 3-methyl-6-nitro-1,3-benzothiazol-2-imine
• 2-Imino-3-methyl-6-nitrobenzothiazoline
• 99700-95-5
• F83590
• AKOS000122151
• 3-Methyl-6-nitrobenzo[d]thiazol-2(3H)-imine
• F1386-0366
• DTXSID50346228
• CS-0306135
• YNEYOQIUYCTUST-UHFFFAOYSA-N
• EN300-02270
• 3-Methyl-6-nitro-1,3-benzothiazol-2(3H)-imine #
• 3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine

• Inchi： 1S/C8H7N3O2S/c1-10-6-3-2-5(11(12)13)4-7(6)14-8(10)9/h2-4,9H,1H3
• InChI Key： YNEYOQIUYCTUST-UHFFFAOYSA-N
• SMILES： S1C(=N)N(C)C2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.02589765g/mol
• Monoisotopic Mass: 209.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 347.9°C at 760 mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.752

Additional information on 3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine

Comprehensive Overview of 3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine (CAS No. 99700-95-5): Properties, Applications, and Research Insights

The compound 3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine (CAS No. 99700-95-5) is a specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This benzothiazole derivative, characterized by its nitro and imine functional groups, exhibits intriguing chemical properties that make it a subject of interest for researchers in medicinal chemistry, materials science, and agrochemical development.

From a structural perspective, the 3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine molecule combines several pharmacophoric elements that are frequently explored in drug discovery. The benzothiazole core is known for its diverse biological activities, while the nitro group at position 6 and the imine functionality at position 2 contribute to the compound's electronic properties and potential reactivity. Recent studies have investigated its role as a building block for more complex molecular architectures, particularly in the development of novel heterocyclic compounds with enhanced biological or material properties.

In the context of current research trends, this compound aligns with several hot topics in chemical research. The scientific community has shown growing interest in nitro-substituted heterocycles due to their potential applications in energy storage systems and as precursors for fluorescent materials. Additionally, the benzothiazole scaffold continues to be important in the search for new antimicrobial agents, with researchers exploring modifications to the core structure to improve efficacy and reduce resistance development.

The synthesis of 3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine typically involves multi-step organic reactions starting from commercially available 2-aminothiophenol derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. Recent publications have described innovative catalytic methods for introducing the nitro group while maintaining the integrity of the sensitive imine functionality, reflecting the broader trend toward sustainable synthetic methodologies in organic chemistry.

Analytical characterization of this compound presents particular challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm its structure and purity. The presence of both electron-withdrawing (nitro) and electron-donating (imine) groups creates an interesting electronic environment that can be studied using computational chemistry methods, providing insights into its potential reactivity patterns and intermolecular interactions.

From a materials science perspective, derivatives of 3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine have shown promise in the development of organic electronic materials. The conjugated system of the benzothiazole ring, combined with the electron-accepting nitro group, creates a push-pull electronic structure that may be useful in designing novel organic semiconductors or nonlinear optical materials. This aligns with current industry demands for more efficient and sustainable electronic components.

In biological applications, while the compound itself may not be directly used, its structural features are valuable in medicinal chemistry. The benzothiazole core is a privileged structure in drug design, appearing in compounds with diverse therapeutic activities. Researchers are particularly interested in how the nitro and imine modifications might influence bioavailability and target binding, especially in the context of developing new antimicrobial or anticancer agents.

Environmental considerations regarding 3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine are an important aspect of current research. Scientists are investigating its biodegradation pathways and potential ecological impacts, reflecting the broader chemical industry's focus on sustainable and environmentally friendly compounds. This includes studies on its stability under various environmental conditions and potential transformation products that might form through natural processes.

The commercial availability and handling of 99700-95-5 are subjects of frequent inquiries from researchers. While the compound is available from specialty chemical suppliers, proper storage conditions (typically cool and dry environments) are essential to maintain its stability. Researchers often search for information about its solubility characteristics (generally soluble in organic solvents like DMSO or DMF but poorly soluble in water) and appropriate handling procedures to ensure safety and compound integrity.

Future research directions for 3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine are likely to focus on expanding its applications in materials science and exploring its potential as a synthetic intermediate for more complex molecules. The growing interest in nitroaromatic compounds for energy-related applications may drive additional studies on its electrochemical properties. Furthermore, the continued importance of benzothiazole derivatives in pharmaceutical research ensures that this compound will remain relevant in medicinal chemistry programs.

In conclusion, 3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-imine (CAS No. 99700-95-5) represents an interesting case study in the intersection of fundamental organic chemistry and applied research. Its unique combination of structural features continues to inspire investigations across multiple disciplines, from basic chemical research to potential technological applications. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly continue to grow.